Cas no 898756-18-8 (3',4'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone)

• Product Name: 3',4'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
• CAS No: 898756-18-8
• MF: C₁₉H₂₈O₅
• MW: 336.422626495361
• CID: 872826
• PubChem ID: 24727927
• Update Time: 2025-09-27

3',4'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
• 3',4'-DIMETHOXY-5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)VALEROPHENONE
• MFCD03844317
• AKOS016023255
• MS-21513
• DTXSID60646024
• 898756-18-8
• 3',4'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone

• MDL： MFCD03844317
• Inchi： 1S/C19H28O5/c1-19(2)12-23-18(24-13-19)8-6-5-7-15(20)14-9-10-16(21-3)17(11-14)22-4/h9-11,18H,5-8,12-13H2,1-4H3
• InChI Key： IMWXIHWCYYMLDU-UHFFFAOYSA-N
• SMILES： O1C(CCCCC(C2C=CC(=C(C=2)OC)OC)=O)OCC(C)(C)C1

Computed Properties

• Exact Mass: 336.19400
• Monoisotopic Mass: 336.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.046
• Boiling Point: 447.5°C at 760 mmHg
• Flash Point: 194.1°C
• Refractive Index: 1.487
• PSA: 53.99000
• LogP: 3.84600